Cas no 2228871-03-0 (5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid)
2228871-03-0 structure
Product Name:5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid
CAS No:2228871-03-0
MF:C13H20N2O2
MW:236.310103416443
CID:5845058
PubChem ID:165841811
Update Time:2023-12-27
5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid
- EN300-1732974
- 2228871-03-0
-
- Inchi: 1S/C13H20N2O2/c1-13(2)6-4-9(5-7-13)11-10(12(16)17)8-14-15(11)3/h8-9H,4-7H2,1-3H3,(H,16,17)
- InChI Key: VPQPQURKOWZZNQ-UHFFFAOYSA-N
- SMILES: OC(C1C=NN(C)C=1C1CCC(C)(C)CC1)=O
Computed Properties
- Exact Mass: 236.152477885g/mol
- Monoisotopic Mass: 236.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55.1Ų
5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1732974-0.05g |
5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2228871-03-0 | 0.05g |
$1129.0 | 2023-09-20 | ||
| Enamine | EN300-1732974-0.1g |
5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2228871-03-0 | 0.1g |
$1183.0 | 2023-09-20 | ||
| Enamine | EN300-1732974-0.25g |
5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2228871-03-0 | 0.25g |
$1235.0 | 2023-09-20 | ||
| Enamine | EN300-1732974-0.5g |
5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2228871-03-0 | 0.5g |
$1289.0 | 2023-09-20 | ||
| Enamine | EN300-1732974-1.0g |
5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2228871-03-0 | 1g |
$1343.0 | 2023-06-04 | ||
| Enamine | EN300-1732974-2.5g |
5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2228871-03-0 | 2.5g |
$2631.0 | 2023-09-20 | ||
| Enamine | EN300-1732974-5.0g |
5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2228871-03-0 | 5g |
$3894.0 | 2023-06-04 | ||
| Enamine | EN300-1732974-10.0g |
5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2228871-03-0 | 10g |
$5774.0 | 2023-06-04 | ||
| Enamine | EN300-1732974-1g |
5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2228871-03-0 | 1g |
$1343.0 | 2023-09-20 | ||
| Enamine | EN300-1732974-5g |
5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2228871-03-0 | 5g |
$3894.0 | 2023-09-20 |
5-(4,4-dimethylcyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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